Cas no 2172462-99-4 (6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid)

• Product Name: 6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid
• CAS No: 2172462-99-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6052286
• PubChem ID: 165744948
• Update Time: 2025-06-08

6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid
• 2172462-99-4
• 6-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylhexanoic acid
• EN300-1481245

• Inchi： 1S/C28H36N2O5/c1-20(14-15-27(32)33)16-18-29-26(31)13-3-2-8-17-30-28(34)35-19-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,20,25H,2-3,8,13-19H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SNPDPQUUQMWQEP-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid

6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic Acid: A Comprehensive Overview

The compound 6-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylhexanoic acid (CAS No. 2172462-99-4) is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically engineered with a fluorenylmethoxycarbonyl (Fmoc) group, which plays a pivotal role in its functionality. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its importance in modern chemical and biochemical research.

Recent advancements in peptide synthesis have highlighted the utility of Fmoc-containing compounds like 6-6-Fmoc-amino hexanamido 4-methylhexanoic acid. Researchers have demonstrated that the Fmoc group enhances the stability and solubility of peptides during synthesis, making it an ideal choice for large-scale production. Moreover, the 4-methyl substitution on the hexanoic acid backbone introduces additional functionality, potentially enabling the compound to serve as a versatile building block in drug discovery and biotechnology.

The structure of 6-6-Fmoc-amino hexanamido 4-methylhexanoic acid is characterized by a six-carbon chain with an amino group at position 6, which is further modified by the Fmoc moiety. This modification not only protects the amino group during synthesis but also facilitates selective deprotection under mild conditions. The 4-methyl substitution on the hexanoic acid moiety adds bulk to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Recent studies have explored the application of this compound in peptide-based drug delivery systems. Its unique structure allows for the formation of self-assembling peptide nanofibers, which have shown promise in tissue engineering and regenerative medicine. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing applications.

In terms of synthesis, 6-6-Fmoc-amino hexanamido 4-methylhexanoic acid is typically prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The use of Fmoc chemistry ensures high yields and excellent control over the reaction pathway. Researchers have also developed novel methodologies to streamline the synthesis process, reducing production costs while maintaining product quality.

The compound's compatibility with various analytical techniques has further enhanced its utility. For instance, its fluorescence properties under UV light make it an ideal candidate for real-time monitoring in biochemical assays. Furthermore, its ability to undergo click chemistry reactions has enabled the creation of complex molecular architectures with unprecedented precision.

Looking ahead, 6-6-Fmoc-amino hexanamido 4-methylhexanoic acid holds immense potential in personalized medicine and biotechnology. Its role as a key intermediate in peptide drug development positions it as a critical component in advancing therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

In conclusion, 6-6-Fmoc-amino hexanamido 4-methylhexanoic acid (CAS No. 2172462-99-4) is a groundbreaking compound that exemplifies the intersection of chemistry and biology. Its unique structure, versatile functionality, and compatibility with cutting-edge technologies make it an invaluable tool for researchers across diverse disciplines.